3-allyl-5-[(benzylthio)methyl]-2-thioxo-4-imidazolidinone

• IUPAC Name: 5-(benzylsulfanylmethyl)-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C14H16N2OS2/c1-2-8-16-13(17)12(15-14(16)18)10-19-9-11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,15,18)
• InChI Key: QAWDOLFFPPJUKD-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C(NC1=S)CSCC2=CC=CC=C2
• Molecular Formula: C14H16N2OS2
• Molecular Weight: 292.4 g/mol

Description

3-allyl-5-[(benzylthio)methyl]-2-thioxo-4-imidazolidinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-allyl-5-[(benzylthio)methyl]-2-thioxo-4-imidazolidinone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and replication. This inhibition leads to the death of cancer cells and the prevention of microbial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-allyl-5-[(benzylthio)methyl]-2-thioxo-4-imidazolidinone in lab experiments is its potential as an anticancer and antimicrobial agent. However, one of the limitations of using this compound is its toxicity, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of 3-allyl-5-[(benzylthio)methyl]-2-thioxo-4-imidazolidinone. One area of interest is in the development of new anticancer and antimicrobial agents based on the structure of this compound. Another potential direction is in the study of the mechanism of action of this compound, which could lead to the development of new drugs with similar activity. Additionally, further research is needed to explore the potential uses of this compound in other areas of scientific research.

Scientific Research Applications

3-allyl-5-[(benzylthio)methyl]-2-thioxo-4-imidazolidinone has been studied for its potential applications in various areas of scientific research. One of the main areas of interest is in the field of medicinal chemistry, where this compound has been shown to have potential as an anticancer agent. It has also been studied for its potential use as an antimicrobial agent, as well as for its ability to inhibit the activity of certain enzymes.